3-ethyl-N-(4-ethylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• IUPAC Name: 3-ethyl-N-(4-ethylphenyl)triazolo[4,5-d]pyrimidin-7-amine
• InChI: InChI=1S/C14H16N6/c1-3-10-5-7-11(8-6-10)17-13-12-14(16-9-15-13)20(4-2)19-18-12/h5-9H,3-4H2,1-2H3,(H,15,16,17)
• InChI Key: NWLCOLUQZCTLOE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=C3C(=NC=N2)N(N=N3)CC
• Molecular Formula: C14H16N6
• Molecular Weight: 268.32 g/mol

Description

The compound “3-ethyl-N-(4-ethylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine” is a heterocyclic compound. It is a type of small molecule that has been studied for its potential in cancer treatment.

Synthesis Analysis

The synthesis of this compound involves the use of privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. The exact synthesis process would depend on the specific reaction conditions and starting materials.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a triazolo[4,5-d]pyrimidine core, which is a type of heterocyclic compound. This core is further substituted with ethyl and phenyl groups.

Mechanism of Action

The compound acts as an inhibitor of CDK2, a key enzyme involved in cell cycle regulation. It targets tumor cells in a selective manner, making it a potential candidate for cancer treatment.

Future Directions

The compound shows promise as a potential cancer treatment, particularly due to its selective targeting of tumor cells. Future research could focus on further optimizing its structure to improve its efficacy and safety profile. Additionally, more studies are needed to fully understand its mechanism of action and potential applications in cancer therapy.